Cas no 71048-65-2 ((S)-O-(4-Methoxyphenyl)glycidol)

• Product Name: (S)-O-(4-Methoxyphenyl)glycidol
• CAS No: 71048-65-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 546194
• PubChem ID: 736950
• Update Time: 2025-04-19

(S)-O-(4-Methoxyphenyl)glycidol Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(4-methoxyphenoxy)methyl]-, (S)-
• (S)-O-(4-Methoxyphenyl)glycidol
• 71048-65-2
• Oxirane,2-[(4-methoxyphenoxy)methyl]-,(2R)-
• (S)-2-((4-Methoxyphenoxy)methyl)oxirane
• starbld0027311
• MFCD06657662
• SCHEMBL6099389
• (S)-4-Methoxyphenyl glycidyl ether
• O-(4-methoxyphenyl)-glycidol
• AKOS030240824
• 71031-04-4
• (2s)-2-[(4-methoxyphenoxy)methyl]oxirane
• S)-2-((4-Methoxyphenoxy)methyl)oxirane; (S)-[(4-Methoxyphenoxy)methyl)-Oxirane; (2S)-2-[(4-Methoxyphenoxy)methyl]oxirane;

• Inchi： 1S/C10H12O3/c1-11-8-2-4-9(5-3-8)12-6-10-7-13-10/h2-5,10H,6-7H2,1H3/t10-/m1/s1
• InChI Key： AVWGFHZLPMLKBL-SNVBAGLBSA-N
• SMILES： O1C[C@H]1COC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31Ų

Experimental Properties

• PSA: 30.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles